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Abstract

Isatoic anhydride (CAS No. 118-48-9), a heterocyclic compound with the chemical formula
CsHsNOs, is a versatile and pivotal intermediate in organic synthesis. This technical guide
provides a comprehensive overview of its physicochemical and spectral properties, detailed
experimental protocols for its synthesis and purification, and an exploration of its key chemical
reactions and applications. Particular emphasis is placed on its utility as a precursor for a wide
array of nitrogen-containing heterocycles, including quinazolinones and benzodiazepines,
which are significant scaffolds in medicinal chemistry. Furthermore, this guide delves into the
biological activities of isatoic anhydride derivatives, notably their anti-inflammatory properties
and their function as enzyme inhibitors.

Physicochemical and Spectral Properties

Isatoic anhydride is a stable, white to tan crystalline solid under standard conditions.[1] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isatoic Anhydride
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Property Value Reference(s)

CAS Number 118-48-9 [2]

Molecular Formula CsHsNOs [2]

Molecular Weight 163.13 g/mol [2]
White to tan, or beige to

Appearance brown, crystalline [1112]
powder/prisms

_ _ 233-243 °C (with

Melting Point - [21[3114]
decomposition)
Approximately 290.19-350 °C

Boiling Point (some decomposition may [315]
occur)

Density 1.52 g/cm3 [3]
Miscible in hot alcohol and
acetone. Soluble in dioxane.

Solubility Sparingly soluble in water, [2][6]
ether, benzene, and
chloroform.

pKa 11.06 + 0.20 (Predicted) [1]

Flash Point 308 °C [7]

Vapor Density 5.6 (vs air) [8]

The structural elucidation of isatoic anhydride is supported by various spectroscopic

techniques, with key spectral data summarized in Table 2.

Table 2: Spectral Properties of Isatoic Anhydride
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Technique

Key Data

Reference(s)

1H NMR (DMSO-ds)

511.73 (s, br, 1H), 7.92 (d, J =

7.8 Hz, 1H), 7.74 (t, J = 7.8 Hz,

1H), 7.26 (t, J = 7.8 Hz, 1H),
7.16 (d, J = 7.8 Hz, 1H)

[3]

IR (KBr)

Characteristic anhydride C=0

stretching bands

[2]

UV-Vis (Dioxane)

Amax 239 nm (log € = 3.95),
315 nm (log € = 3.58)

[2]

Mass Spectrometry

Molecular ion peak
corresponding to its molecular

weight

[2]

Synthesis and Purification
Synthesis of Isatoic Anhydride from Anthranilic Acid

A common and reliable method for the synthesis of isatoic anhydride involves the reaction of

anthranilic acid with phosgene. The following is a representative experimental protocol.

Experimental Protocol: Synthesis of Isatoic Anhydride

» Dissolution: In a well-ventilated fume hood, dissolve 137 g (1 mole) of anthranilic acid in a

mixture of 1 L of water and 126 mL of concentrated hydrochloric acid with gentle warming.

« Filtration: Filter the resulting solution into a 2-L three-necked flask equipped with a

mechanical stirrer and a gas dispersion tube.

e Phosgenation: Introduce a steady stream of phosgene gas into the stirred solution. The

isatoic anhydride will begin to precipitate.

« |solation: Once a substantial amount of precipitate has formed, discontinue the phosgene

flow. Collect the solid product by vacuum filtration on a Blchner funnel.
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e Washing: Wash the collected solid with three 500-mL portions of cold water to remove any

remaining acid and impurities.

» Drying: Dry the purified isatoic anhydride in a vacuum oven.

Isatoic Anhydride

Anthranilic Acid

Phosgene (COCl2) v

»-| Precipitate Formation »-| Filtration & Washing »| Purified Isatoic Anhydride
A
HCI
Water

Click to download full resolution via product page
Synthesis of Isatoic Anhydride Workflow

Purification by Recrystallization

For obtaining high-purity isatoic anhydride, recrystallization is the preferred method.
Experimental Protocol: Recrystallization of Isatoic Anhydride

e Solvent Selection: Choose a suitable solvent in which isatoic anhydride has high solubility
at elevated temperatures and low solubility at room temperature. Ethanol or dioxane are

commonly used.[8]
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o Dissolution: In a flask, add the crude isatoic anhydride and the minimum amount of the
chosen solvent. Heat the mixture with stirring until the solid is completely dissolved.

» Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to
remove them.

o Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystals of
pure isatoic anhydride will form. The cooling can be further facilitated by placing the flask in
an ice bath.

« |solation: Collect the crystals by vacuum filtration.

» Washing: Wash the crystals with a small amount of cold solvent to remove any adhering
impurities.

Drying: Dry the purified crystals under vacuum.

Chemical Reactivity and Applications

Isatoic anhydride is a valuable synthon due to the presence of two electrophilic carbonyl
centers, making it susceptible to nucleophilic attack. This reactivity is the basis for its extensive
use in the synthesis of a variety of heterocyclic compounds.

Reactions with Nucleophiles

The reaction of isatoic anhydride with nucleophiles can proceed via two main pathways:
attack at the C4-carbonyl (anhydride-like reactivity) or attack at the C2-carbonyl (carbamate-
like reactivity). The regioselectivity of the attack is influenced by the nature of the nucleophile
and the reaction conditions.

o With Amines: Primary and secondary amines readily react with isatoic anhydride, leading to
the formation of 2-aminobenzamides. This reaction is fundamental in the synthesis of various
biologically active molecules.

» With Alcohols: In the presence of a base, alcohols react with isatoic anhydride to yield 2-
aminobenzoates.
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» With Hydrazines: Reaction with hydrazines provides a straightforward route to 2-

aminobenzohydrazides.

: : Nucleophile (Nu-H)
Isatoic Anhydride e.g., RNHz, ROH, RNHNH:
Nucleophilic Attack
v

Tetrahedral Intermediate

:

Ring Opening
(Loss of CO2)

:

2-Substituted Benzamide/Benzoate/Benzohydrazide

Click to download full resolution via product page

General Reaction of Isatoic Anhydride with Nucleophiles

Synthesis of Quinazolinones

One of the most significant applications of isatoic anhydride is in the synthesis of

guinazolinones, a class of compounds with a broad spectrum of pharmacological activities. A

common method involves a three-component reaction between isatoic anhydride, an amine,

and an aldehyde.

Experimental Protocol: Three-Component Synthesis of 2,3-Disubstituted Quinazolin-4(1H)-

ones

e Mixing of Reactants: In a suitable solvent such as ethanol, combine equimolar amounts of

isatoic anhydride, a primary amine, and an aromatic aldehyde.
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o Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress
can be monitored by thin-layer chromatography.

o Work-up: Upon completion, the product often precipitates from the reaction mixture and can
be isolated by filtration. Further purification can be achieved by recrystallization.

Isatoic Anhydride
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)|
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Intramolecular Cyclization }—P{ 2,3-Disubstituted Quinazolin-4(1H)-one

Click to download full resolution via product page

Three-Component Synthesis of Quinazolinones

Biological Activities of Isatoic Anhydride Derivatives

While isatoic anhydride itself is primarily a synthetic intermediate, its derivatives have
garnered significant interest in drug discovery due to their diverse biological activities.

Anti-inflammatory Activity

Phenylbenzohydrazides, synthesized from isatoic anhydride, have demonstrated significant
anti-inflammatory properties.[2] These compounds have been shown to reduce cell migration
and inhibit the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6), Interleukin-
1B (IL-1B), and Tumor Necrosis Factor-alpha (TNF-a).[2] Furthermore, they inhibit the activity of
inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory cascade.[2]
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Inhibitory Effect of Isatoic Anhydride Derivatives on Inflammatory Pathways

Enzyme Inhibition

Derivatives of isatoic anhydride have been designed as selective inactivators of serine
proteases, particularly trypsin-like enzymes.[3] This inhibitory activity opens avenues for the
development of therapeutic agents for diseases where these proteases are implicated.

Safety and Handling
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Isatoic anhydride is classified as an irritant and may cause skin sensitization.[7] It is essential
to handle this compound in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves and safety glasses. Avoid inhalation of dust and contact with
skin and eyes. In case of contact, rinse thoroughly with water. For detailed safety information,
refer to the Material Safety Data Sheet (MSDS).

Conclusion

Isatoic anhydride (CAS No. 118-48-9) is a cornerstone intermediate in organic and medicinal
chemistry. Its well-defined physicochemical properties, coupled with its versatile reactivity,
make it an indispensable tool for the synthesis of a vast array of heterocyclic compounds with
significant biological potential. The detailed experimental protocols and mechanistic insights
provided in this guide are intended to facilitate its effective utilization in research and
development, particularly in the pursuit of novel therapeutic agents. The demonstrated anti-
inflammatory and enzyme-inhibitory activities of its derivatives underscore the continued
importance of isatoic anhydride as a privileged scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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